4-(3,3,3-Trifluoropropoxy)benzaldehyde

• IUPAC Name: 4-(3,3,3-trifluoropropoxy)benzaldehyde
• InChI: InChI=1S/C10H9F3O2/c11-10(12,13)5-6-15-9-3-1-8(7-14)2-4-9/h1-4,7H,5-6H2
• InChI Key: XWYJOWQJOHFQSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=O)OCCC(F)(F)F
• Molecular Formula: C10H9F3O2
• Molecular Weight: 218.17 g/mol

Description

“4-(3,3,3-Trifluoropropoxy)benzaldehyde” is a chemical compound with the molecular formula C10H9F3O2. It has a molecular weight of 218.17. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “4-(3,3,3-Trifluoropropoxy)benzaldehyde” is 1S/C10H9F3O2/c11-10(12,13)4-5-15-9-3-1-2-8(6-9)7-14/h1-3,6-7H,4-5H2. This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“4-(3,3,3-Trifluoropropoxy)benzaldehyde” is a liquid. More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed.

Synthesis routes and methods I

Procedure details

To a stirred solution of 4-hydroxybenzaldehyde (0.36 g, 2.93 mmol), 3,3,3-trifluoropropanol (0.5 g, 4.39 mmol) and triphenylphosphine (1.15 g, 4.39 mmol) in dry THF (10 ml) at 0° C. under an atmosphere of argon was added dropwise diisopropylazodicarboxylate (0.89 g, 4.39 mmol). On completion of the addition, the reaction mixture was stirred at room temperature for 60 h. The solvent was removed under reduced pressure and the residue was purified by flash chromatography (4:1 Hexane/EtOAc) to give the title compound (0.25 g, 46%) as a colourless solid.

Synthesis routes and methods II

Procedure details

To a solution of 4-hydroxybenzaldehyde (740 mg, 6.0 mmol) and (3,3,3-trifluoro)-1-iodopropane (2.67 g, 12.0 mmol) in 10 mL dimethylformamide was added cesium carbonate (4.0 g, 12.3 mmol) and the resulting slurry stirred vigorously at 85° C. for 24 h. After cooling to room temperature the reaction mixture was poured into 100 mL water. Organics were extracted with ether (3×75 mL), dried over magnesium sulfate, filtered and concentrated. The residue was subjected to chromatography on silica gel (30% ethyl acetate in hexanes) to give 4-(3,3,3-trifluoropropoxyl)benzaldehyde (24 mg, 2%). Used without further characterization.